Cas no 1779352-68-9 (2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid)

• Product Name: 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid
• CAS No: 1779352-68-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD28546627
• CID: 5271662
• Update Time: 2025-06-14

2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzoxazine-4-carboxylic acid, 3,4-dihydro-2-oxo-
• 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid

• MDL： MFCD28546627
• Inchi： 1S/C9H7NO4/c11-8(12)7-5-3-1-2-4-6(5)14-9(13)10-7/h1-4,7H,(H,10,13)(H,11,12)
• InChI Key： SNTKDUMYYYVWKN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(C(O)=O)NC1=O

Additional information on 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid

Comprehensive Overview of 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid (CAS No. 1779352-68-9)

2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid (CAS No. 1779352-68-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzoxazine family, a class of organic compounds known for their diverse biological activities. Researchers are particularly interested in its role as a building block for synthesizing novel drug candidates, given its carboxylic acid functionality and oxazine ring system.

In recent years, the demand for heterocyclic compounds like 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound is often explored for its potential in developing anti-inflammatory, antimicrobial, and anticancer agents. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, making it a valuable scaffold in drug discovery.

The synthesis of 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its structure and confirm its identity.

One of the key reasons for the growing interest in this compound is its potential role in addressing drug-resistant infections, a pressing global health concern. Scientists are investigating its derivatives for their ability to inhibit bacterial enzymes or disrupt microbial cell walls, offering a promising avenue for combating antibiotic resistance. Additionally, its benzoxazine core has been linked to neuroprotective effects, sparking research into its utility for neurodegenerative diseases like Alzheimer's and Parkinson's.

Beyond pharmaceuticals, 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid has applications in material science. Its carboxylic acid group enables it to act as a monomer for designing polymers with tailored properties, such as enhanced thermal stability or biodegradability. This aligns with the increasing focus on sustainable materials and green chemistry, addressing environmental concerns while meeting industrial needs.

For researchers and manufacturers, sourcing high-quality 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid is critical. Reputable suppliers provide detailed technical data sheets, including CAS No. 1779352-68-9, purity levels, and storage recommendations. Proper handling and storage are essential to maintain its stability, as exposure to moisture or extreme temperatures may degrade the compound.

In summary, 2-oxo-3,4-dihydro-2H-1,3-benzoxazine-4-carboxylic acid represents a versatile and promising compound with broad applications in drug development, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to address contemporary challenges in healthcare and sustainability. As scientific understanding of its properties deepens, its potential uses are expected to expand, further solidifying its importance in modern chemistry.